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Compound of Interest

Compound Name: ONO 207

Cat. No.: B160304 Get Quote

Disclaimer: Specific handling and safety information for a compound designated "ONO 207" is

not publicly available in Ono Pharmaceutical's development pipeline or other public resources.

The following guidance is based on general best practices for handling potent, investigational

pharmaceutical compounds in a laboratory setting. Researchers must consult their institution's

Environmental Health and Safety (EHS) department and the specific Safety Data Sheet (SDS)

if and when it becomes available for any new compound.

I. Immediate Safety and Logistical Information
Safe handling of novel chemical entities in a research and development environment is

paramount to ensuring the well-being of laboratory personnel and the integrity of experimental

outcomes. The following sections provide essential procedural guidance for the operational use

and disposal of investigational compounds.

A. Personal Protective Equipment (PPE)

Adequate personal protective equipment is the first line of defense against chemical exposure.

The selection of PPE should be based on a thorough risk assessment of the compound's

potential hazards, including its physical state (solid, liquid), concentration, and the procedures

being performed.
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PPE Category Minimum Requirement
Recommended for High
Potency/Unknown Hazard

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield

Hand Protection
Nitrile gloves (double-gloving

recommended)

Chemically resistant gloves

(e.g., thicker nitrile, neoprene)

with regular changes

Body Protection Laboratory coat Disposable gown or coveralls

Respiratory Protection

Not typically required for small

quantities in a ventilated

enclosure

A NIOSH-approved respirator

(e.g., N95 for particulates, or

an appropriate cartridge

respirator for vapors) should

be used if there is a risk of

aerosolization or if working

outside of a ventilated

enclosure.

B. Engineering Controls

Engineering controls are designed to remove the hazard at the source and are a more effective

means of exposure control than PPE.

Control Type Application

Chemical Fume Hood
All manipulations of the dry powder form of the

compound.

Laminar Flow Hood
Recommended for preparing solutions to

maintain sterility, with appropriate containment.

Ventilated Balance Enclosure
For weighing out potent powder compounds to

prevent inhalation of fine particles.

II. Operational and Disposal Plans
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A clear and concise plan for the handling and disposal of investigational compounds is critical

for maintaining a safe laboratory environment.

A. Standard Operating Procedure for Handling

Preparation:

Designate a specific area within the laboratory for handling the compound.

Ensure a chemical spill kit is readily accessible.

Review the experimental protocol and identify all steps where the compound is handled.

Weighing and Reconstitution:

Perform all weighing of the powdered compound within a ventilated balance enclosure or

chemical fume hood.

Use appropriate tools (e.g., anti-static spatulas) to minimize dust generation.

When reconstituting, add the solvent slowly to the powder to avoid splashing.

Experimental Use:

Clearly label all containers with the compound name, concentration, date, and your initials.

Keep containers sealed when not in use.

Transport solutions in secondary containment.

Decontamination:

Wipe down all surfaces and equipment that came into contact with the compound using an

appropriate deactivating solution or a 70% ethanol solution.

Dispose of all contaminated disposables as hazardous waste.

B. Waste Disposal Plan
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All waste generated from the handling of investigational compounds must be treated as

hazardous waste.

Waste Stream Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette

tips) - Collect in a dedicated, labeled hazardous

waste bag within a sealed container.

Liquid Waste

(e.g., unused solutions, contaminated solvents)

- Collect in a labeled, sealed, and chemically

compatible hazardous waste container.

Sharps Waste
(e.g., needles used for injections) - Dispose of

immediately in a designated sharps container.

III. Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

Chemical Spill

Alert others in the area. If the spill is large or

involves a highly potent compound, evacuate

the area and contact your institution's EHS. For

small spills, use a chemical spill kit, wearing

appropriate PPE.
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In all cases of personnel exposure, seek immediate medical attention after initial first aid and

report the incident to your supervisor and EHS department.

Visualized Workflows and Logical Relationships
To further clarify the procedural guidance, the following diagrams illustrate key workflows and

relationships in the handling of investigational compounds.
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Experimental Workflow for Handling Investigational Compounds

Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Ensure Spill Kit is Accessible

Review Protocol

Weigh Compound in Ventilated Enclosure

Reconstitute Compound

Perform Experiment

Decontaminate Surfaces & Equipment

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of investigational compounds.
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Personal Protective Equipment (PPE) Decision Tree

Start: Assess Hazard

Is the compound a powder?

Is the compound volatile or can it be aerosolized?

Yes

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

No

Add:
- Chemical Splash Goggles

No Add:
- Respirator

Yes

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate personal protective equipment.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Investigational Compounds]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b160304?utm_src=pdf-body-img
https://www.benchchem.com/product/b160304#personal-protective-equipment-for-handling-ono-207
https://www.benchchem.com/product/b160304#personal-protective-equipment-for-handling-ono-207
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160304#personal-protective-equipment-for-handling-
ono-207]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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